Cas no 163299-07-8 (3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenol)

• Product Name: 3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenol
• CAS No: 163299-07-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD11986511
• CID: 3806591
• PubChem ID: 33677173
• Update Time: 2025-06-25

3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(5-ethyl-1,3,4-oxadiazol-2-yl)-
• 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenol
• 163299-07-8
• SCHEMBL8058379
• F2135-0753
• DTXSID901283454
• EN300-239239
• AKOS005208325
• 3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenol

• MDL： MFCD11986511
• Inchi： 1S/C10H10N2O2/c1-2-9-11-12-10(14-9)7-4-3-5-8(13)6-7/h3-6,13H,2H2,1H3
• InChI Key： BRICKEIGCXFQMO-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(C2=NN=C(CC)O2)=C1

Computed Properties

• Exact Mass: 190.074227566Da
• Monoisotopic Mass: 190.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.2Ų

Additional information on 3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenol

Introduction to 3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenol (CAS No. 163299-07-8)

3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenol (CAS No. 163299-07-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenol consists of a phenolic ring linked to a 1,3,4-oxadiazole moiety via a carbon atom. The presence of the phenolic hydroxyl group and the ethyl substituent on the oxadiazole ring imparts specific chemical and biological characteristics to this compound. The phenolic hydroxyl group is known for its ability to form hydrogen bonds and participate in various chemical reactions, while the oxadiazole ring provides structural rigidity and enhances the compound's stability.

Recent studies have highlighted the potential of 3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenol in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenol has shown promising results in antimicrobial research. A study conducted by researchers at the University of California demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The anticancer potential of 3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenol has also been explored in several preclinical studies. Research published in Cancer Letters indicated that this compound induces apoptosis in cancer cells by activating caspase-dependent pathways and downregulating anti-apoptotic proteins such as Bcl-2. The selective cytotoxicity against cancer cells without significant toxicity to normal cells makes it a promising candidate for further development as an anticancer agent.

The synthesis of 3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenol typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate amine with an acid chloride to form an intermediate amide, followed by cyclization under suitable conditions to form the oxadiazole ring. The final step involves the introduction of the phenolic moiety via a coupling reaction with a suitable phenol derivative.

In terms of safety and handling, it is important to note that while 3-(5-ethyl-1,3,4-oxadiazol-2-y l)phenol is not classified as a hazardous substance under current regulations, proper precautions should be taken during synthesis and handling to ensure laboratory safety. This includes using personal protective equipment (PPE) such as gloves and goggles and working in a well-ventilated area or fume hood.

The future prospects for 3-(5-ethyl -1 , 3 , 4 - o x a d i az o l - 2 - y l ) p h e n o l are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and explore its potential in combination therapies with other drugs. Additionally, efforts are being made to develop more efficient synthetic methods to improve yield and reduce production costs.

In conclusion, 3-(5-e t h y l - 1 , 3 , 4 - o x a d i az o l - 2 - y l ) p h e n o l (CAS No. 163299 -07 -8 ) represents a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.